Cas no 943313-34-6 (tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate)

• Product Name: tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate
• CAS No: 943313-34-6
• MF: C₁₆H₁₆N₄O₃
• MW: 312.323243141174
• MDL: MFCD11865118
• CID: 803092
• PubChem ID: 53415313
• Update Time: 2025-10-29

tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate
• Carbamicacid, N-[4-[(6-cyano-4-pyrimidinyl)oxy]phenyl]-, 1,1-dimethylethyl ester
• tert-butyl 4-(6-cyanopyrimidin-4-yloxy)phenylcarbamate
• AFROZZXYLXBCBO-UHFFFAOYSA-N
• 943313-34-6
• A844923
• DTXSID60697036
• tert-Butyl(4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate
• Carbamicacid,N-[4-[(6-cyano-4-pyrimidinyl)oxy]phenyl]-,1,1-dimethylethyl ester
• FT-0769509
• SB58569
• tert-butyl N-[4-(6-cyanopyrimidin-4-yl)oxyphenyl]carbamate
• tert-Butyl {4-[(6-cyanopyrimidin-4-yl)oxy]phenyl}carbamate
• SCHEMBL5319488
• DB-079851

• MDL： MFCD11865118
• Inchi： 1S/C16H16N4O3/c1-16(2,3)23-15(21)20-11-4-6-13(7-5-11)22-14-8-12(9-17)18-10-19-14/h4-8,10H,1-3H3,(H,20,21)
• InChI Key： AFROZZXYLXBCBO-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)OC1C=C(C#N)N=CN=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 312.12224039g/mol
• Monoisotopic Mass: 312.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 97.1Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.01 g/l) (25 º C),

Additional information on tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate

tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate (CAS No. 943313-34-6): A Comprehensive Overview

tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate (CAS No. 943313-34-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Boc-(6-Cyanopyrimidin-4-yloxy)aniline, is characterized by its unique structural features, including a tert-butyl carbamate group and a 6-cyanopyrimidine moiety. These features contribute to its potential as a lead compound in drug discovery and development.

The chemical structure of tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate is represented by the formula C₁₇H₁₇N₃O₃. The tert-butyl carbamate group provides stability and protects the amine functionality, making it suitable for use in various synthetic pathways. The 6-cyanopyrimidine moiety, on the other hand, imparts biological activity and has been shown to exhibit potent pharmacological properties.

Recent studies have highlighted the potential of tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound demonstrates significant anti-inflammatory and anti-proliferative activities. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate has also shown potential as an anticancer agent. A study conducted by a team of researchers at the National Cancer Institute found that this compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are often dysregulated in cancer cells.

The synthesis of tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate typically involves multi-step processes, including the formation of the tert-butyl carbamate group and the introduction of the 6-cyanopyrimidine moiety. One common synthetic route involves the reaction of 4-hydroxyaniline with di-t-butyl dicarbonate to form tert-butyl 4-hydroxyphenylcarbamate, followed by nucleophilic substitution with 6-chloro-pyrimidine-4-carbonitrile to introduce the 6-cyanopyrimidine group.

The purity and quality of tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate are crucial for its use in pharmaceutical research. High-purity samples are typically obtained through advanced purification techniques such as column chromatography and recrystallization. Analytical methods such as HPLC and NMR spectroscopy are commonly used to ensure the identity and purity of the final product.

In preclinical studies, tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further development into clinical trials. However, more extensive studies are needed to fully evaluate its safety and efficacy in humans.

The potential applications of tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate extend beyond its use as a therapeutic agent. It is also a valuable intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block in the development of new drugs targeting specific biological pathways or receptors.

In conclusion, tert-Butyl (4-((6-cyanopyrimidin-4-yl)oxy)phenyl)carbamate (CAS No. 943313-34-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development into novel therapeutics. As research in this area continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge, further enhancing its value in the field.